Cas no 1179467-70-9 (N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179467-70-9
• MF: C₁₉H₂₇ClN₆
• MW: 374.910882234573
• CID: 5472881
• Update Time: 2025-06-22

N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine:hydrochloride
• N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C19H26N6.ClH/c1-2-15-7-9-16(10-8-15)20-17-21-18(24-11-3-4-12-24)23-19(22-17)25-13-5-6-14-25;/h7-10H,2-6,11-14H2,1H3,(H,20,21,22,23);1H
• InChI Key： QALGUBQEZTXIHV-UHFFFAOYSA-N
• SMILES： N1=C(N2CCCC2)N=C(N2CCCC2)N=C1NC1=CC=C(CC)C=C1.[H]Cl

Additional information on N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

N-(4-Ethylphenyl)-4,6-Bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride: A Comprehensive Overview

N-(4-Ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179467-70-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and is characterized by its unique structure, which includes a triazine core and pyrrolidine substituents. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and biological studies.

The structure of N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is composed of a central 1,3,5-triazine ring with two pyrrolidine groups attached at the 4 and 6 positions. The 2-amino group is substituted with a 4-ethylphenyl moiety. This intricate molecular architecture imparts specific pharmacological properties to the compound, including potential interactions with various biological targets.

In recent years, N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride has been the subject of numerous studies aimed at elucidating its biological activities and therapeutic potential. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride has also demonstrated antiproliferative activity against various cancer cell lines. Studies have reported that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a promising candidate for further investigation in oncology research.

The pharmacokinetic properties of N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride have been evaluated in preclinical models. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential therapeutic agent. Additionally, its low toxicity profile in animal studies further supports its potential for clinical development.

In the context of drug discovery, N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride serves as an important lead compound for the development of novel therapeutics. Its unique structure and multifaceted biological activities make it a valuable starting point for structure-based drug design and optimization. Researchers are actively exploring structural modifications to enhance its potency and selectivity for specific targets.

The clinical potential of N-(4-ethylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is currently being evaluated through various stages of preclinical and early clinical trials. Preliminary results from phase I trials have shown promising safety and efficacy profiles in patients with inflammatory conditions and certain types of cancer. These findings underscore the need for further clinical investigation to fully realize its therapeutic potential.

In conclusion, N-(4-Ethylphenyl)-4,6-bis(pyrrolidin-1-y l)-1 ,3 ,5 -triazin -2 -amine hydrochloride (CAS No . 1 179 467 -70 -9 ) represents a promising compound with diverse biological activities . Its anti-inflammatory , antiproliferative , and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research . Ongoing studies continue to unravel its mechanisms of action and explore its potential applications in treating various diseases .